Cas no 2228174-35-2 (1-(2-methylfuran-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol
• CAS No: 2228174-35-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 6149932
• PubChem ID: 165626194
• Update Time: 2025-05-21

1-(2-methylfuran-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol
• EN300-1770542
• 1-[(2-methylfuran-3-yl)methyl]cyclopropan-1-ol
• 2228174-35-2

• Inchi： 1S/C9H12O2/c1-7-8(2-5-11-7)6-9(10)3-4-9/h2,5,10H,3-4,6H2,1H3
• InChI Key： PIJZCORFIRESIK-UHFFFAOYSA-N
• SMILES： OC1(CC2C=COC=2C)CC1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol

Exploring the Versatile Compound: 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol (CAS No. 2228174-35-2)

The chemical compound 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol (CAS No. 2228174-35-2) is gaining attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound, featuring a cyclopropane ring and a furan derivative, presents an intriguing combination of stability and reactivity, making it a subject of interest for researchers and industries alike.

One of the key reasons for the growing interest in 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol is its potential role in the development of novel pharmaceutical intermediates. The presence of both the furan and cyclopropane moieties offers a versatile scaffold for drug discovery, particularly in the synthesis of bioactive molecules. Researchers are exploring its utility in creating compounds with anti-inflammatory or antimicrobial properties, aligning with the current demand for new therapeutic agents.

In addition to pharmaceutical applications, 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol is being investigated for its use in flavor and fragrance industries. The furan ring is known for contributing to aromatic profiles, and modifications to its structure can yield unique olfactory characteristics. This aligns with the trend toward natural and sustainable fragrance ingredients, as furan derivatives are often derived from biomass.

From a synthetic chemistry perspective, the cyclopropane ring in 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol is of particular interest due to its high ring strain, which can lead to interesting reactivity patterns. Chemists are exploring its use in catalysis and polymer chemistry, where strained rings can act as building blocks for advanced materials. This ties into the broader research focus on sustainable and high-performance polymers.

The compound's stability under various conditions is another area of study. Researchers are examining how 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol behaves under thermal and oxidative stress, which is crucial for its potential industrial applications. Understanding its degradation pathways can help optimize storage and handling protocols, ensuring its longevity in commercial use.

Market trends indicate a rising demand for specialty chemicals like 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol, particularly in regions with strong pharmaceutical and agrochemical sectors. Companies are investing in scalable synthesis methods to meet this demand, with a focus on green chemistry principles to minimize environmental impact. This reflects the broader shift toward sustainable chemical manufacturing.

For those seeking more information on 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol, common queries include its solubility, stability, and commercial availability. Researchers often look for spectroscopic data (NMR, IR) and safety profiles, while industrial users may inquire about bulk pricing and synthesis scalability. Addressing these questions can enhance the compound's visibility in academic and commercial databases.

In summary, 1-(2-methylfuran-3-yl)methylcyclopropan-1-ol (CAS No. 2228174-35-2) is a promising compound with diverse applications in pharmaceuticals, fragrances, and materials science. Its unique structural features and reactivity make it a valuable subject for ongoing research, while market trends suggest increasing commercial interest. As studies progress, this compound may play a significant role in advancing multiple scientific and industrial fields.